Cas no 1188264-70-1 (7-Benzyl-1-bromo-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine)

7-Benzyl-1-bromo-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine is a brominated heterocyclic compound featuring a fused imidazo-pyrazine core with a benzyl substituent. This intermediate is valued for its versatility in medicinal chemistry and pharmaceutical research, particularly in the synthesis of bioactive molecules. The bromine atom at the 1-position provides a reactive handle for further functionalization via cross-coupling or nucleophilic substitution reactions. The benzyl group enhances solubility and stability, facilitating handling in synthetic workflows. Its rigid polycyclic structure makes it a useful scaffold for designing ligands targeting CNS or enzyme inhibitors. The compound is typically handled under inert conditions due to its sensitivity to moisture and air.

7-Benzyl-1-bromo-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine structure

1188264-70-1 structure

Product Name:7-Benzyl-1-bromo-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine

CAS No:1188264-70-1

MF:C₁₃H₁₄BrN₃

MW:292.17436170578

CID:1036495

PubChem ID:71607206

Update Time:2025-10-16

7-Benzyl-1-bromo-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine Chemical and Physical Properties

Names and Identifiers

- 7-Benzyl-1-bromo-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine
- 1-bromo-5,6,7,8-tetrahydro-7-(phenylmethyl)-Imidazo[1,5-a]pyrazine
- 7-benzyl-1-bromo-6,8-dihydro-5H-imidazo[1,5-a]pyrazine
- MB12224
- DTXSID00856185
- SCHEMBL14863163
- DA-18978
- 1188264-70-1
- NJASLZAPMXEJML-UHFFFAOYSA-N
- MDL： MFCD13152220
- Inchi： 1S/C13H14BrN3/c14-13-12-9-16(6-7-17(12)10-15-13)8-11-4-2-1-3-5-11/h1-5,10H,6-9H2
- InChI Key： NJASLZAPMXEJML-UHFFFAOYSA-N
- SMILES： BrC1=C2CN(CC3C=CC=CC=3)CCN2C=N1

Computed Properties

Exact Mass: 291.03711g/mol
Monoisotopic Mass: 291.03711g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 255
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 21.1Å²

7-Benzyl-1-bromo-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM168701-1g	7-benzyl-1-bromo-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine	1188264-70-1	95%	1g	$537	2023-11-23
Alichem	A099001603-5g	7-Benzyl-1-bromo-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine	1188264-70-1	95%	5g	$1302.48	2023-09-04
Alichem	A099001603-10g	7-Benzyl-1-bromo-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine	1188264-70-1	95%	10g	$1575.84	2023-09-04
Alichem	A099001603-25g	7-Benzyl-1-bromo-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine	1188264-70-1	95%	25g	$2840.80	2023-09-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1665681-5g	7-Benzyl-1-bromo-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine	1188264-70-1	98%	5g	￥19267.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1665681-10g	7-Benzyl-1-bromo-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine	1188264-70-1	98%	10g	￥23310.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1665681-25g	7-Benzyl-1-bromo-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine	1188264-70-1	98%	25g	￥33616.00	2024-08-09